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Compound of Interest

Compound Name: Canrenone-d6

Cat. No.: B12410217 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercially available

sources of Canrenone-d6, a crucial tool for researchers in pharmacology and drug

development. This document details the technical specifications of Canrenone-d6, outlines its

primary application in quantitative analysis, and provides a representative experimental

protocol for its use as an internal standard in Liquid Chromatography-Mass Spectrometry (LC-

MS) methods.

Introduction to Canrenone-d6
Canrenone-d6 is the deuterated form of Canrenone, the major active metabolite of the

potassium-sparing diuretic, spironolactone. Due to its structural similarity and distinct mass,

Canrenone-d6 is an ideal internal standard for the accurate quantification of Canrenone in

biological matrices. Its use minimizes variability arising from sample preparation and instrument

response, ensuring high precision and accuracy in bioanalytical studies.[1][2][3]

Commercial Sources and Specifications
Several reputable suppliers offer Canrenone-d6 for research purposes. The table below

summarizes the key technical specifications available from these vendors. Researchers should

always refer to the lot-specific Certificate of Analysis (CoA) for precise data on purity and

isotopic enrichment.
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Note on Isotopic Enrichment: The isotopic enrichment of Canrenone-d6 is a critical parameter

for its use as an internal standard. This information is lot-specific and will be detailed in the

Certificate of Analysis provided by the supplier upon purchase.

Mechanism of Action: Aldosterone Antagonism
Canrenone exerts its pharmacological effects by acting as a competitive antagonist of the

mineralocorticoid receptor (MR). Aldosterone, a mineralocorticoid hormone, plays a key role in

regulating blood pressure and electrolyte balance. By binding to the MR, Canrenone blocks the

downstream signaling cascade initiated by aldosterone, leading to increased sodium and water

excretion and potassium retention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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